Cas no 5290-02-8 (Heptamethylcyclotetrasiloxan-2-ol)

• Product Name: Heptamethylcyclotetrasiloxan-2-ol
• CAS No: 5290-02-8
• MF: C₇H₂₂O₅Si₄
• MW: 298.588586330414
• CID: 358510
• PubChem ID: 12534300
• Update Time: 2025-07-27

Heptamethylcyclotetrasiloxan-2-ol Chemical and Physical Properties

Names and Identifiers

• Cyclotetrasiloxanol, heptamethyl-
• 5290-02-8
• Heptamethylcyclotetrasiloxan-2-ol
• hydroxyheptamethylcyclotetrasiloxane
• 2,4,4,6,6,8,8-Heptamethyl-1,3,5,7,2,4,6,8-tetroxatetrasilocan-2-ol
• DTXSID40501607
• 2-hydroxy-2,4,4,6,6,8,8-heptamethyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• SCHEMBL682115

• Inchi： 1S/C7H22O5Si4/c1-13(2)9-14(3,4)11-16(7,8)12-15(5,6)10-13/h8H,1-7H3
• InChI Key： MLGUQSFCJNMKPT-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C)O[Si](C)(C)O[Si](C)(O)O[Si](C)(C)O1

Computed Properties

• Exact Mass: 298.05436
• Monoisotopic Mass: 298.05442994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• PSA: 57.15
• LogP: 1.73280

Additional information on Heptamethylcyclotetrasiloxan-2-ol

Exploring Heptamethylcyclotetrasiloxan-2-ol: Properties, Applications, and Recent Advances

Heptamethylcyclotetrasiloxan-2-ol, also known by its CAS No. 5290-02-8, is a unique organosilicon compound that has garnered significant attention in recent years due to its versatile properties and potential applications across various industries. This compound, characterized by its cyclotetrasiloxane backbone and hydroxyl group, exhibits a blend of hydrophobic and hydrophilic characteristics, making it highly suitable for a wide range of uses. In this article, we delve into the structural features, chemical properties, applications, and the latest research advancements related to Heptamethylcyclotetrasiloxan-2-ol.

The molecular structure of Heptamethylcyclotetrasiloxan-2-ol consists of a tetrahedral silicon framework with seven methyl groups and one hydroxyl group attached to the silicon atoms. This arrangement imparts the compound with excellent thermal stability and chemical resistance. Recent studies have highlighted its ability to act as a precursor for the synthesis of advanced materials, such as silicone polymers and organosilicon nanoparticles. The hydroxyl group in its structure allows for controlled reactivity, enabling it to participate in various condensation reactions that are pivotal in material science.

One of the most notable applications of Heptamethylcyclotetrasiloxan-2-ol is in the field of cosmetics and personal care products. Its unique properties make it an ideal ingredient for formulating skin-friendly emulsifiers and stabilizers. According to recent research published in *Journal of Cosmetic Science*, this compound has been shown to enhance the stability of emulsions under extreme conditions, such as high temperatures or pH variations. This makes it particularly valuable in the development of sunscreen products and moisturizers that require long-term stability without compromising efficacy.

In addition to its cosmetic applications, Heptamethylcyclotetrasiloxan-2-ol has found significant use in the pharmaceutical industry. Its ability to form stable complexes with active pharmaceutical ingredients (APIs) has led to its adoption as a carrier molecule in drug delivery systems. A study conducted at the University of California revealed that this compound can improve the bioavailability of certain drugs by protecting them from enzymatic degradation during transit through the gastrointestinal tract. This breakthrough has opened new avenues for developing more effective oral drug delivery systems.

The industrial sector has also benefited from the unique properties of Heptamethylcyclotetrasiloxan-2-ol. Its role as a catalyst in silicone polymerization reactions has been extensively explored in recent years. Researchers at Dow Corning have demonstrated that this compound can significantly accelerate the formation of high-performance silicone elastomers, which are widely used in sealing applications across industries such as automotive and electronics. The ability to tailor the reaction conditions by adjusting the concentration of Heptamethylcyclotetrasiloxan-2-ol offers unparalleled control over the final product's properties.

Recent advancements in nanotechnology have further expanded the potential uses of Heptamethylcyclotetrasiloxan-2-ol. Scientists at MIT have successfully utilized this compound as a template for synthesizing mesoporous silica nanoparticles (MSNs). These nanoparticles exhibit high surface area and tunable pore sizes, making them ideal candidates for drug delivery, catalysis, and sensing applications. The study published in *Nature Nanotechnology* highlights how Heptamethylcyclotetrasiloxan-2-ol can serve as a sustainable precursor for green chemistry approaches in nanomaterial synthesis.

From an environmental perspective, Heptamethylcyclotetrasiloxan-2